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Compound of Interest

Compound Name: 3,4-Dimethylanisole

Cat. No.: B1293948 Get Quote

A Technical Guide to 3,4-Dimethylanisole:
Properties and Protocols
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 3,4-Dimethylanisole (CAS No: 4685-47-6), also known as 4-methoxy-1,2-

dimethylbenzene. This document is intended to be a valuable resource for professionals in

research and development, particularly in the fields of organic chemistry and drug discovery.

Physical Properties
3,4-Dimethylanisole is a clear, colorless to pale yellow liquid.[1] Its key physical characteristics

are summarized in the table below, providing a quick reference for experimental planning and

execution.
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Property Value Source

Molecular Formula C₉H₁₂O [1][2][3]

Molecular Weight 136.19 g/mol [1][2][3]

Boiling Point 200-201 °C

Density 0.974 g/mL at 25 °C

Refractive Index n20/D 1.517

Flash Point 76 °C (168.8 °F) - closed cup

Appearance Clear colorless liquid [1]

Odor Sweet, floral [1]

Chemical Properties
The chemical behavior of 3,4-Dimethylanisole is dictated by its aromatic ring, substituted with

two methyl groups and a methoxy group. This structure influences its reactivity and solubility.
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Property Description Source

Structure

A benzene ring with two methyl

groups at positions 3 and 4,

and a methoxy group at

position 1.

[1]

Solubility

Insoluble in water; soluble in

organic solvents such as

ethanol and ether.

[1]

Reactivity

Can be used as a building

block in chemical synthesis.

For example, it serves as a

starting reagent in the

synthesis of 3- and 4-methoxy-

N-hydroxyphthalimide.

[1]

Stability

Store in a well-ventilated

place. Keep container tightly

closed.

[1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3,4-Dimethylanisole.

Nuclear Magnetic Resonance (NMR): Both ¹H NMR and ¹³C NMR data are available for 3,4-
Dimethylanisole.[1][2][4][5] The spectra provide detailed information about the hydrogen

and carbon environments within the molecule.

Infrared (IR) Spectroscopy: IR spectra, obtained from KBr disc or as a neat liquid, reveal the

characteristic vibrational frequencies of the functional groups present.[1][2]

Mass Spectrometry (MS): Electron ionization mass spectrometry data is available, showing

the molecular ion peak and fragmentation patterns which are useful for confirming the

molecular weight and structure.[1][2][6]

Safety and Hazard Information
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3,4-Dimethylanisole is classified with the following hazards:

Harmful if swallowed (H302)[1][2]

Causes skin irritation (H315)[1][2]

Causes serious eye damage (H318)[1][2]

May cause respiratory irritation (H335)[1][2]

Precautionary Measures:

Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

Wash skin thoroughly after handling.[1]

Wear protective gloves, eye protection, and face protection.[1]

Store in a well-ventilated place and keep the container tightly closed.[1]

In case of contact with eyes, rinse cautiously with water for several minutes.[1]

Experimental Protocols
While specific, detailed experimental protocols for determining every physical property of 3,4-
Dimethylanisole are not readily available in single sources, established general laboratory

procedures are applicable. Below is a representative protocol for a chemical reaction using 3,4-
Dimethylanisole as a starting material, based on its documented use in synthesis.

Protocol: General Procedure for Electrophilic Aromatic Substitution

This protocol outlines a general workflow for a reaction where an electrophile is introduced to

the aromatic ring of 3,4-Dimethylanisole.

Reaction Setup:

To a dry, round-bottomed flask equipped with a magnetic stir bar, add 3,4-
Dimethylanisole and a suitable anhydrous solvent (e.g., dichloromethane).
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Cool the mixture to the desired temperature (e.g., 0 °C) using an ice bath.

Reagent Addition:

Slowly add the electrophilic reagent (e.g., an acyl chloride with a Lewis acid catalyst like

AlCl₃) to the stirred solution. The addition should be dropwise to control the reaction

temperature.

Reaction Monitoring:

Monitor the progress of the reaction using an appropriate technique, such as Thin Layer

Chromatography (TLC). This involves taking small aliquots from the reaction mixture at

regular intervals.

Workup:

Once the reaction is complete, quench the reaction by slowly adding a suitable quenching

agent (e.g., ice-cold water or a saturated aqueous solution of sodium bicarbonate).

Transfer the mixture to a separatory funnel and extract the product with an organic solvent

(e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over an anhydrous drying agent (e.g.,

Na₂SO₄), and filter.

Purification:

Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

Purify the crude product using a suitable technique, such as column chromatography or

recrystallization, to obtain the pure desired product.

Characterization:

Confirm the identity and purity of the final product using spectroscopic methods (NMR, IR,

MS).

Visualizations
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The following diagrams illustrate key conceptual frameworks relevant to the study and use of

3,4-Dimethylanisole.
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Caption: Logical relationships in the study of 3,4-Dimethylanisole.
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Caption: General experimental workflow for a chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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